2-amino-3-ethyl-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]-3H-imidazo[4,5-b]pyridine-6-carboxamide

• IUPAC Name: 2-amino-3-ethyl-N-methyl-N-[(1-phenylpyrazol-4-yl)methyl]imidazo[4,5-b]pyridine-6-carboxamide
• InChI: InChI=1S/C20H21N7O/c1-3-26-18-17(24-20(26)21)9-15(11-22-18)19(28)25(2)12-14-10-23-27(13-14)16-7-5-4-6-8-16/h4-11,13H,3,12H2,1-2H3,(H2,21,24)
• InChI Key: MCDBVODNVPINHX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=N2)C(=O)N(C)CC3=CN(N=C3)C4=CC=CC=C4)N=C1N
• Molecular Formula: C20H21N7O
• Molecular Weight: 375.4 g/mol

Description

2-amino-3-ethyl-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]-3H-imidazo[4,5-b]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C20H21N7O and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.18075832 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) detailed the synthesis of a novel series of pyrazolopyrimidines derivatives, exploring their potential as anticancer and anti-5-lipoxygenase agents. This research highlights the structural activity relationship (SAR) of these compounds, emphasizing their cytotoxic activities against cancer cell lines and inhibition of 5-lipoxygenase, an enzyme involved in inflammation and cancer (Rahmouni et al., 2016).

Yıldırım et al. (2005) focused on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine, leading to the formation of 3H-imidazo[4,5-b]pyridine derivatives. Their work provides insights into the theoretical and experimental aspects of synthesizing these compounds, contributing to the broader understanding of their chemical properties and potential applications (Yıldırım et al., 2005).

Antibacterial and Antifungal Properties

Rahmouni et al. (2014) synthesized pyrazolopyrimidine derivatives and evaluated their antibacterial activity. The synthesized compounds showed significant antibacterial properties, indicating their potential as therapeutic agents against bacterial infections (Rahmouni et al., 2014).

Zaki et al. (2015) reported on the synthesis of novel pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines. Their research expands on the chemical versatility of these compounds and explores their potential applications in medicinal chemistry, including their antifungal properties (Zaki et al., 2015).

Cellular Permeability Studies

Liu and Kodadek (2009) investigated the relative cellular permeability of DNA-binding pyrrole-imidazole polyamides, a class of chemicals structurally related to imidazo[4,5-b]pyridines. Their findings contribute to understanding the transport mechanisms of these compounds into cells, which is crucial for their therapeutic applications (Liu & Kodadek, 2009).

Antiprotozoal Agents

Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, evaluating their antiprotozoal activities. Their research demonstrates the compounds' effectiveness against protozoal infections, offering a foundation for developing new antiprotozoal therapies (Ismail et al., 2004).

Future Directions

The development of new drugs often involves the synthesis and study of complex organic molecules like this one. Future research could involve studying the biological activity of this compound, its potential uses in medicine, and methods for its efficient synthesis.